1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde
Overview
Description
1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde, also known as THNC, is a chemical compound with the molecular formula C11H12O. It is a colorless liquid that is widely used in scientific research for its unique properties. In
Mechanism Of Action
1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde acts as an inhibitor of monoamine oxidase (MAO), which is an enzyme that breaks down neurotransmitters such as dopamine, serotonin, and norepinephrine. By inhibiting MAO, 1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde increases the levels of these neurotransmitters in the brain, leading to an increase in mood, alertness, and concentration.
Biochemical And Physiological Effects
1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde has been shown to have various biochemical and physiological effects. In animal studies, 1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde has been shown to increase locomotor activity and reduce anxiety-like behavior. 1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde has also been shown to have anticonvulsant and analgesic effects.
Advantages And Limitations For Lab Experiments
One of the advantages of using 1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde in lab experiments is its ability to modify the activity of enzymes and receptors in the body. This makes it a valuable tool for drug development and research. However, 1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde has some limitations as well. It is toxic in high doses and can cause liver damage if not used properly.
Future Directions
There are many future directions for the use of 1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde in scientific research. One area of interest is the development of new drugs for the treatment of depression and anxiety disorders. 1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde has also shown promise in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. Further research is needed to fully understand the potential of 1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde in these areas.
Conclusion
In conclusion, 1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde is a valuable chemical compound with unique properties that make it a valuable tool for scientific research. It has been used in the development of new drugs and pharmaceuticals and has shown promise in the treatment of various neurological disorders. While there are limitations to its use, the future directions for 1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde in scientific research are promising.
Synthesis Methods
1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde can be synthesized by the reaction of 1-tetralone with sodium borohydride in the presence of acetic acid. The reaction yields 1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde as a colorless liquid with a boiling point of 230-232°C.
Scientific Research Applications
1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde has been used in various scientific research studies due to its unique properties. It is commonly used as a starting material for the synthesis of other chemical compounds. 1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde is also used in the development of new drugs and pharmaceuticals due to its ability to modify the activity of enzymes and receptors in the body.
properties
IUPAC Name |
1,2,3,4-tetrahydronaphthalene-1-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-2,4,7-8,10H,3,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXDOJLXKYNWBMK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=CC=CC=C2C1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90327157 |
Source
|
| Record name | 1,2,3,4-tetrahydronaphthalene-1-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90327157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde | |
CAS RN |
18278-24-5 |
Source
|
| Record name | 1,2,3,4-tetrahydronaphthalene-1-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90327157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2,3,4-tetrahydronaphthalene-1-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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